Cas no 403519-98-2 ((2R)-2-amino-2-methyl-pent-4-ynoic acid)

(2R)-2-amino-2-methyl-pent-4-ynoic acid structure
403519-98-2 structure
Product Name:(2R)-2-amino-2-methyl-pent-4-ynoic acid
CAS No:403519-98-2
MF:C6H9NO2
MW:127.141161680222
CID:328691
PubChem ID:45086552
Update Time:2025-09-25

(2R)-2-amino-2-methyl-pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pentynoic acid,2-amino-2-methyl-, (2R)-
    • (R)-alpha-Propargylalanine
    • 2-amino-2-methylpent-4-ynoic acid
    • alpha-methyl-L-Propargylglycine
    • H-alpha-Prg-L-Ala-OH
    • (2R)-2-amino-2-methyl-pent-4-ynoic acid
    • 4-Pentynoic acid, 2-amino-2-methyl-, (2R)-
    • (2R)-2-amino-2-methyl-4-pentynoic acid
    • (2R)-2-amino-2-methylpent-4-ynoic acid
    • (r)-2-amino-2-methyl-4-pentynoic acid
    • FSBNDYYRTZBHAN-ZCFIWIBFSA-N
    • r-alpha-propargylalanine
    • 403519-98-2
    • SCHEMBL600730
    • alpha-methyl-D-Propargylglycine
    • CS-0452172
    • (R)-2-amino-2-methylpent-4-ynoic acid
    • AKOS006302464
    • 4-Pentynoicacid,2-amino-2-methyl-,(2R)-
    • AT32910
    • MDL: MFCD10567139
    • Inchi: 1S/C6H9NO2/c1-3-4-6(2,7)5(8)9/h1H,4,7H2,2H3,(H,8,9)/t6-/m1/s1
    • InChI Key: FSBNDYYRTZBHAN-ZCFIWIBFSA-N
    • SMILES: OC([C@@](C)(CC#C)N)=O

Computed Properties

  • Exact Mass: 127.06300
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 0.51200

(2R)-2-amino-2-methyl-pent-4-ynoic acid Pricemore >>

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